Cas no 31364-82-6 (phenylthiohydantoin-proline)

• Product Name: phenylthiohydantoin-proline
• CAS No: 31364-82-6
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 916504
• PubChem ID: 24898301
• Update Time: 2025-10-30

phenylthiohydantoin-proline Chemical and Physical Properties

Names and Identifiers

• phenylthiohydantoin-proline
• 2-phenyl-3-sulfanylidene-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-1-one
• PTH-DL-PROLINE
• 2-Phenyl-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• PTH-proline
• D87110
• NSC370871
• NSC-370871
• AKOS016321570
• 31364-82-6
• EINECS 224-374-1
• NCGC00246195-01
• 2-PHENYL-3-SULFANYLIDENE-TETRAHYDROPYRROLO[1,2-C]IMIDAZOL-1-ONE
• WS-01296
• HMS1781H05
• SMR000539180
• DTXSID00275953
• Hexahydro-2-phenyl-3-thioxo-1H-pyrrolo(1,2-c)imidazol-1-one
• CHEMBL1445448
• 4333-21-5
• NSC 370871
• SCHEMBL5739481
• 1H-Pyrrolo[1,2-c]imidazol-1-one, hexahydro-2-phenyl-3-thioxo-
• CS-0270131
• HMS2860F13
• A826250
• Hexahydro-2-phenyl-3-thioxo-1H-pyrrolo[1,2-c]imidazol-1-one
• STK261357
• DTXSID801189605
• 1H-Pyrrolo[1,2-c]imidazol-1-one, hexahydro-2-phenyl-3-thioxo-, (7aS)-
• J-018398
• DB-047616
• EU-0074408
• SR-01000458669
• SR-01000458669-1
• CCG-18195
• DB-051069
• NS00045773
• NSC96411
• MFCD00056895
• 2-Phenyl-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one #
• MLS001163822
• Z85928012
• AKOS001087851
• P0729
• NSC-96411

• MDL： MFCD00056895
• Inchi： 1S/C12H12N2OS/c15-11-10-7-4-8-13(10)12(16)14(11)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
• InChI Key： YNJJBMAKBUZCKN-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C2CCCN21)=O

Computed Properties

• Exact Mass: 232.06700
• Monoisotopic Mass: 232.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 2

Experimental Properties

• Density: 1.38
• Boiling Point: 339.4°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.711
• PSA: 55.64000
• LogP: 1.78540

phenylthiohydantoin-proline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on phenylthiohydantoin-proline

Comprehensive Analysis of Phenylthiohydantoin-Proline (CAS No. 31364-82-6): Properties, Applications, and Research Insights

Phenylthiohydantoin-Proline (CAS No. 31364-82-6) is a specialized organic compound widely recognized for its role in peptide sequencing and biochemical research. This derivative of proline incorporates a phenylthiohydantoin (PTH) group, making it a critical intermediate in Edman degradation—a cornerstone technique for protein analysis. Researchers and pharmaceutical developers frequently search for "PTH-Proline applications" or "31364-82-6 solubility," reflecting its relevance in modern laboratories.

The compound's molecular structure, C₁₀H₁₀N₂O₂S, features a cyclic proline backbone linked to the phenylthiohydantoin moiety, which enhances its stability and reactivity in aqueous environments. Recent studies highlight its utility in "peptide fingerprinting" and "proteomics workflows," addressing growing interest in precision medicine and biomarker discovery. Users often inquire about "Phenylthiohydantoin-Proline synthesis" or "CAS 31364-82-6 price," underscoring its commercial and academic demand.

From a technical perspective, Phenylthiohydantoin-Proline exhibits a melting point range of 210–215°C and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO). These properties make it suitable for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) applications. Searches for "PTH-Proline HPLC methods" or "31364-82-6 spectral data" are common among analytical chemists optimizing separation protocols.

Emerging trends link 31364-82-6 to "amino acid derivatives in drug development," particularly in designing enzyme inhibitors or prodrugs. Its proline component is pivotal for conformational control, a topic frequently explored in queries like "proline derivatives in pharmacology." Additionally, the compound's role in "N-terminal sequencing" aligns with the rising demand for protein characterization tools in biotech.

Environmental and safety profiles of Phenylthiohydantoin-Proline are also of interest. While not classified as hazardous, proper handling guidelines—often searched as "CAS 31364-82-6 safety data"—recommend standard lab precautions. The compound's stability under refrigeration (2–8°C) ensures longevity, a practical concern for laboratories managing "chemical storage best practices."

In summary, Phenylthiohydantoin-Proline (CAS No. 31364-82-6) bridges fundamental research and applied science, with its versatility resonating across proteomics, pharmaceuticals, and analytical chemistry. Its enduring relevance is evident in search patterns like "Edman degradation reagents" and "proline-based chiral auxiliaries," cementing its status as a vital tool for scientific advancement.